19-Deoxy-6-hydroxychetocin
19-Deoxy-6-hydroxychetocin
Brand Name:
Vulcanchem
CAS No.:
12794-85-3
VCID:
VC0077809
InChI:
InChI=1S/C30H28N6O6S4/c1-25-21(39)36-20-29(15-9-5-7-11-17(15)32-20,18(38)30(36,46-43-25)24(42)33(25)2)26-12-27-22(40)34(3)28(13-37,45-44-27)23(41)35(27)19(26)31-16-10-6-4-8-14(16)26/h4-11,18-20,31-32,37-38H,12-13H2,1-3H3/t18?,19-,20+,25+,26+,27+,28+,29+,30+/m1/s1
SMILES:
CC12C(=O)N3C4C(C(C3(C(=O)N1C)SS2)O)(C5=CC=CC=C5N4)C67CC89C(=O)N(C(C(=O)N8C6NC1=CC=CC=C71)(SS9)CO)C
Molecular Formula:
C30H28N6O6S4
Molecular Weight:
696.83
19-Deoxy-6-hydroxychetocin
CAS No.: 12794-85-3
Main Products
VCID: VC0077809
Molecular Formula: C30H28N6O6S4
Molecular Weight: 696.83
| CAS No. | 12794-85-3 |
|---|---|
| Product Name | 19-Deoxy-6-hydroxychetocin |
| Molecular Formula | C30H28N6O6S4 |
| Molecular Weight | 696.83 |
| Standard InChI | InChI=1S/C30H28N6O6S4/c1-25-21(39)36-20-29(15-9-5-7-11-17(15)32-20,18(38)30(36,46-43-25)24(42)33(25)2)26-12-27-22(40)34(3)28(13-37,45-44-27)23(41)35(27)19(26)31-16-10-6-4-8-14(16)26/h4-11,18-20,31-32,37-38H,12-13H2,1-3H3/t18?,19-,20+,25+,26+,27+,28+,29+,30+/m1/s1 |
| Standard InChIKey | SXBQNTSVIHOGMY-CCLSORJBSA-N |
| SMILES | CC12C(=O)N3C4C(C(C3(C(=O)N1C)SS2)O)(C5=CC=CC=C5N4)C67CC89C(=O)N(C(C(=O)N8C6NC1=CC=CC=C71)(SS9)CO)C |
| Last Modified | Aug 20 2021 |
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